Cas no 1247116-16-0 (4-{[(2-methylpropyl)sulfanyl]methyl}piperidine)

• Product Name: 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine
• CAS No: 1247116-16-0
• MF: C₁₀H₂₁NS
• MW: 187.345441579819
• MDL: MFCD16076064
• CID: 5167639
• PubChem ID: 61684013
• Update Time: 2026-03-04

4-{[(2-methylpropyl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-([(2-METHYLPROPYL)SULFANYL]METHYL)PIPERIDINE
• 4-{[(2-methylpropyl)sulfanyl]methyl}piperidine
• 4-((Isobutylthio)methyl)piperidine
• Piperidine, 4-[[(2-methylpropyl)thio]methyl]-

• MDL： MFCD16076064
• Inchi： 1S/C10H21NS/c1-9(2)7-12-8-10-3-5-11-6-4-10/h9-11H,3-8H2,1-2H3
• InChI Key： SHDNHIYWPZPXMZ-UHFFFAOYSA-N
• SMILES： S(CC(C)C)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3